5,6-Dimethylisoindolin-1-one
Overview
Description
Scientific Research Applications
Pharmaceutical Synthesis
“5,6-Dimethylisoindolin-1-one” derivatives are explored for their potential use in pharmaceutical synthesis. These compounds can serve as building blocks for creating various therapeutic agents due to their structural versatility and reactivity .
Herbicides
The chemical properties of “5,6-Dimethylisoindolin-1-one” make it a candidate for developing new herbicides. Researchers are investigating its efficacy in controlling weed growth in agricultural settings .
Colorants and Dyes
Isoindolinones, including “5,6-Dimethylisoindolin-1-one,” are studied for their application in colorants and dyes. Their stable structure under various conditions makes them suitable for industrial dyeing processes .
Polymer Additives
Due to their chemical stability, “5,6-Dimethylisoindolin-1-one” compounds are being tested as additives in polymers to enhance material properties such as durability and resistance to degradation .
Organic Synthesis
These compounds are utilized in organic synthesis, serving as intermediates in the construction of complex organic molecules. Their reactivity allows for diverse transformations, contributing to the synthesis of a wide range of organic products .
Photochromic Materials
“5,6-Dimethylisoindolin-1-one” is being researched for its use in photochromic materials. These materials change color when exposed to light, and the compound’s properties could lead to advancements in this field .
Antiseptic Applications
New research has found that certain isoindolin-1-ones exhibit antibacterial activity, suggesting their potential use as antiseptic agents in products like cigarette tipping paper .
Anti-Cancer Research
Isoindolin-1-ones are being explored as potential inhibitors of Cyclin-dependent kinase 7 (CDK7), which is a promising target in the treatment of breast cancer. The compounds have shown high binding affinity and stability in molecular dynamics simulations, indicating their potential as effective CDK7 inhibitors .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 5,6-Dimethylisoindolin-1-one is phosphoinositide 3-kinase γ (PI3Kγ) . PI3Kγ is a lipid kinase that plays a crucial role in cell growth, proliferation, differentiation, motility, survival and intracellular trafficking .
Mode of Action
5,6-Dimethylisoindolin-1-one interacts with PI3Kγ, inhibiting its activity . This inhibition disrupts the normal functioning of PI3Kγ, leading to changes in cellular processes that depend on this enzyme .
Biochemical Pathways
The inhibition of PI3Kγ affects the PI3K/AKT/mTOR pathway . This pathway is integral to cellular quiescence, proliferation, cancer, and longevity . By inhibiting PI3Kγ, 5,6-Dimethylisoindolin-1-one can suppress tumor necrosis factor-alpha (TNF-α) and interleukin-12 (IL-12) through the activation of the AKT/mTOR pathway .
Result of Action
The inhibition of PI3Kγ by 5,6-Dimethylisoindolin-1-one can lead to a decrease in the proliferation of cancer cells . This makes it a potential candidate for anti-cancer action and could serve as an effective inhibitor of PI3Kγ .
properties
IUPAC Name |
5,6-dimethyl-2,3-dihydroisoindol-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-6-3-8-5-11-10(12)9(8)4-7(6)2/h3-4H,5H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBCRPFNBLVDALE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)C(=O)NC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30554127 |
Source
|
| Record name | 5,6-Dimethyl-2,3-dihydro-1H-isoindol-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30554127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
110568-65-5 |
Source
|
| Record name | 2,3-Dihydro-5,6-dimethyl-1H-isoindol-1-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=110568-65-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6-Dimethyl-2,3-dihydro-1H-isoindol-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30554127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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